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Compound of Interest

1,3-DI-ISO-PROPYL-5-
METHYLBENZENE

cat. No.: B1329801

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-diisopropyl-5-methylbenzene,
also known by its IUPAC name, 1-methyl-3,5-di(propan-2-yl)benzene. This document details its
chemical and physical properties, synthesis protocols, safety information, and potential
applications, with a particular focus on its relevance as a chemical intermediate in various
fields, including the synthesis of pharmacologically relevant compounds.

Chemical Identity and Physical Properties

1,3-Diisopropyl-5-methylbenzene is an aromatic hydrocarbon with a benzene ring substituted
with two isopropyl groups and one methyl group at the 1, 3, and 5 positions, respectively.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

1,3-diisopropyl-5-

IUPAC Name
methylbenzene
3,5-Diisopropyltoluene,

Synonyms Benzene, 1-methyl-3,5-bis(1- [1]
methylethyl)-

CAS Number 3055-14-9 [1]

Molecular Formula Ci3H20 [1]

Molecular Weight 176.30 g/mol [1]

Physical Form Solid

Purity >97% to 98% [1]
Room temperature or

Storage

refrigerator

Note on Physical Properties: While some sources list the compound as a solid, detailed
physical properties such as a definitive melting point, boiling point, and density are not
consistently available in the public domain. Data for the closely related compound, 1,3-
diisopropylbenzene (CAS 99-62-7), which is a colorless liquid at room temperature with a
boiling point of 203 °C and a melting point of -63 °C, are often cited but do not apply to 1,3-
diisopropyl-5-methylbenzene.[2][3]

Synthesis of 1,3-Diisopropyl-5-methylbenzene

The primary method for synthesizing 1,3-diisopropyl-5-methylbenzene is through the Friedel-
Crafts alkylation of toluene. This electrophilic aromatic substitution reaction involves the
introduction of two isopropyl groups onto the toluene ring using an alkylating agent in the
presence of a Lewis acid catalyst.

Synthesis Pathway

The synthesis involves the reaction of toluene with an isopropylating agent, such as isopropyl
alcohol or propene, catalyzed by a Lewis acid like aluminum chloride (AICIs). The methyl group
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on the toluene ring directs the incoming isopropyl groups primarily to the ortho and para
positions. However, under certain conditions, thermodynamic control can favor the formation of
the more stable 1,3,5-isomer.

Isopropylating Agent
((e.g., Isopropyl Alcohol)

Lewis Acid Catalyst
(e.g., AICI3)

\ Y 4
(Mono- and Di-substituted Intermediates)

Reaction Conditions

1,3-Diisopropyl-5-methylbenzene

Click to download full resolution via product page
Figure 1: Synthesis pathway for 1,3-diisopropyl-5-methylbenzene.

Experimental Protocol: Friedel-Crafts Alkylation of
Toluene

The following is a representative, generalized protocol for the synthesis of 1,3-diisopropyl-5-
methylbenzene. Molar ratios, reaction times, and temperatures may need to be optimized for
best results.

Materials:

e Toluene
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Isopropy! alcohol (or 2-chloropropane)

Anhydrous aluminum chloride (AICIs)

Anhydrous solvent (e.g., carbon disulfide or nitrobenzene)
Hydrochloric acid (HCI), dilute

Sodium bicarbonate solution, saturated

Anhydrous magnesium sulfate (MgSOQOa)

Ice bath

Reaction flask with a reflux condenser and a gas trap
Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux
condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture using a
drying tube or an inert gas atmosphere.

Initial Mixture: Charge the flask with anhydrous aluminum chloride and the anhydrous
solvent. Cool the mixture in an ice bath.

Addition of Reactants: Slowly add a mixture of toluene and isopropyl! alcohol from the
dropping funnel to the cooled catalyst suspension with continuous stirring. The reaction is
exothermic and the temperature should be carefully controlled.

Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled
temperature. The reaction time can vary depending on the scale and specific conditions.

Quenching: After the reaction is complete, cautiously pour the reaction mixture over crushed
ice and dilute hydrochloric acid to decompose the aluminum chloride complex.
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o Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with
water.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent by rotary evaporation.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to isolate 1,3-diisopropyl-5-methylbenzene.

Safety and Handling

1,3-Diisopropyl-5-methylbenzene should be handled with appropriate safety precautions in a
well-ventilated area.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation
Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure  H335: May cause respiratory irritation

Data corresponds to GHS classifications for similar aromatic hydrocarbons and should be used
as a guideline. Always refer to the specific Safety Data Sheet (SDS) for complete and accurate
information.

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Applications and Relevance in Drug Development

While direct applications of 1,3-diisopropyl-5-methylbenzene in drug development are not
widely documented, its chemical structure makes it a valuable intermediate for the synthesis of
other compounds with potential biological activity. The bulky isopropyl groups can impart
specific steric and electronic properties to a molecule, which can be advantageous in designing
ligands for biological targets.

Potential as a Precursor to 5-Methylresorcinol (Orcinol)

A significant potential application of 1,3-diisopropyl-5-methylbenzene in a pharmaceutical
context is its role as a precursor to 5-methylresorcinol (also known as orcinol). This
transformation can be achieved through a process analogous to the Hock rearrangement of
1,3-diisopropylbenzene, which is the principal industrial route to resorcinol. This process would
involve the oxidation of the isopropyl groups to form hydroperoxides, followed by an acid-
catalyzed rearrangement.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(1,3-Diisopropyl-5-methylbenzene)

Oxidation

v
(Dihydroperoxide Intermediate)

y

Acid-catalyzed
Rearrangement

+ 2 equivalents

5-Methylresorcinol
(Orcinol)

Acetone

Click to download full resolution via product page

Figure 2: Potential pathway to 5-methylresorcinol.

Pharmacological Relevance of 5-Methylresorcinol
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5-Methylresorcinol (Orcinol) is a naturally occurring compound found in many species of
lichens and has demonstrated a range of biological activities.[4] It is used as a raw material in
the production of pharmaceuticals and is being investigated for various therapeutic
applications.[5]

Table 3: Reported Biological Activities and Applications of 5-Methylresorcinol

Area of Application Reported Activity/Use Reference

Raw material for drug
Pharmaceuticals synthesis; anti-inflammatory [5][6]

effects for topical treatments.

Antioxidant properties, skin
Cosmetics lightening by inhibiting melanin  [6]

production.

Inhibition of human carbonic
Enzyme Inhibition anhydrase (hCA-I) and [51[7]

tyrosinase.

Found in lichen extracts
) showing apoptotic and anti-
Anticancer Research ) ] ] [8]
angiogenesis effects in cancer

cell lines.

Antimicrobial properties
Antimicrobial investigated for use as a [6]

natural preservative.

The utility of 5-methylresorcinol as a versatile scaffold in medicinal chemistry underscores the
indirect importance of its potential precursor, 1,3-diisopropyl-5-methylbenzene, to the field of
drug development.

Conclusion

1,3-Diisopropyl-5-methylbenzene is a polysubstituted aromatic hydrocarbon synthesized via the
Friedel-Crafts alkylation of toluene. While it may not have direct applications as a therapeutic
agent, its significance lies in its potential as a chemical intermediate. Its conversion to 5-
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methylresorcinol (orcinol), a compound with established and emerging pharmacological and
cosmetic applications, provides a clear rationale for its importance to researchers in drug
development and medicinal chemistry. Further investigation into the synthesis and
derivatization of 1,3-diisopropyl-5-methylbenzene could unveil new pathways to novel bioactive
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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